Two novel macrocyclic organotin(iv) carboxylates based on amide carboxylic acids†

RSC Advances Pub Date: 2013-12-03 DOI: 10.1039/C3RA46198J

Abstract

Two novel macrocyclic organotin(IV) carboxylates [(n-Bu2Sn)L1]2•C7H8 (1) (L1 = 2-(4-carboxyphenylcarbamoyl)benzoic acid) and [(n-Bu2Sn)L2]3•H2O (2) (L2 = 5-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-isophthalic acid) were generated by the reactions of dibutyltin oxide with amide dicarboxylic acids and characterized by elemental analysis, IR, 1H and 13C NMR spectroscopy. X-ray crystallography diffraction analyses reveal that 1 is a di-nuclear dicarboxylate ring and 2 is a trinuclear tricarboxylate macrocycle. With the help of intermolecular interactions, 1 and 2 construct supramolecular 3D architectures filled with cavities. Free toluene and water molecules are located in the cavities of 1 and 2 respectively as guests. Thermal analyses suggest that complex 2 is thermally more stable than 1. The antitumour activity of 1 and 2 has also been studied.

Graphical abstract: Two novel macrocyclic organotin(iv) carboxylates based on amide carboxylic acids
Two novel macrocyclic organotin(iv) carboxylates based on amide carboxylic acids†
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